2-(4-imino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)ethanol

• IUPAC Name: 2-(4-imino-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)ethanol
• InChI: InChI=1S/C12H15N3OS/c13-11-10-8-3-1-2-4-9(8)17-12(10)14-7-15(11)5-6-16/h7,13,16H,1-6H2
• InChI Key: GLIGWMHLDKUHNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN(C3=N)CCO
• Molecular Formula: C12H15N3OS
• DSSTOX Substance ID: DTXSID40353461
• Molecular Weight: 249.33 g/mol
• CAS No.: 342396-95-6

Description

The compound “4-Imino-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-amine” is a biochemical for proteomics research. It has a molecular weight of 220.29 and a molecular formula of C10H12N4S.

Synthesis Analysis

The synthesis and characterization of derived imines from 4-imino-5,6,7,8-tetrahydro-1-benzothieno[2,3-d]pyrimidin-3(4H)-amine have been developed in three steps through the reaction of heteroaromatic o-aminonitrile with triethyl orthoformate.

Molecular Structure Analysis

The molecular structure of “4-Imino-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-amine” is C10H12N4S.

Chemical Reactions Analysis

The process of synthesis of derived imines from 4-imino-5,6,7,8-tetrahydro-1-benzothieno[2,3-d]pyrimidin-3(4H)-amine afforded the corresponding imido ester and was followed by cyclization with hydrazine hydrate to furnish iminothienopyrimidineamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Imino-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-3(4H)-amine” include a molecular weight of 220.29 and a molecular formula of C10H12N4S.

Scientific Research Applications

Synthesis Techniques

Research has been conducted on the synthesis of related compounds, exploring facile and efficient synthesis methods. For instance, a study by Abdallah et al. (2002) demonstrated a one-pot synthesis technique for hexahydro-[1]-benzothieno[2',3':4,5]pyrimido[1,2-b][1,2,4,5]tetrazin-6-ones, which shares structural similarities with the compound of interest (Abdallah, 2002). This method highlights the potential for developing various derivatives through reactions in ethanol in the presence of triethylamine, some of which have been screened for biological activity.

Structural Analysis and Crystal Structure

In another study, Chen et al. (2019) synthesized and characterized derivatives of tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidinone through sequential aza-Wittig/base-catalyzed cyclization. The study emphasizes the understanding of molecular geometry and conformation through crystal structure determination of these derivatives, revealing the importance of stacking interactions and hydrogen bonds in forming 3D supramolecular architectures (Chen, 2019).

Mechanism of Action

Target of Action

The primary targets of the compound “2-(4-imino-5,6,7,8-tetrahydro1

Mode of Action

It is known that the compound is synthesized through a series of reactions involving heteroaromatic o-aminonitrile, triethyl orthoformate, and hydrazine hydrate . The final product is a series of imines . The exact interaction of these imines with their targets, and the resulting changes, are subjects of ongoing research.

Action Environment

Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity